Cas no 2169891-65-8 (N-(3-methylphenyl)but-2-enehydrazide)

• Product Name: N-(3-methylphenyl)but-2-enehydrazide
• CAS No: 2169891-65-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6587327
• PubChem ID: 165522983
• Update Time: 2025-06-09

N-(3-methylphenyl)but-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)but-2-enehydrazide
• 2169891-65-8
• EN300-1275942

• Inchi： 1S/C11H14N2O/c1-3-5-11(14)13(12)10-7-4-6-9(2)8-10/h3-8H,12H2,1-2H3/b5-3+
• InChI Key： SCVSSNJHTPWBPF-HWKANZROSA-N
• SMILES： O=C(/C=C/C)N(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(3-methylphenyl)but-2-enehydrazide

N-(3-methylphenyl)but-2-enehydrazide (CAS No. 2169891-65-8)

N-(3-methylphenyl)but-2-enehydrazide, also known by its CAS number 2169891-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydrazide functional group with a substituted phenyl ring and an ene moiety. The molecule's structure contributes to its potential applications in drug design and development, particularly in the context of targeting specific biological pathways.

The synthesis of N-(3-methylphenyl)but-2-enehydrazide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodology have enabled the efficient production of this compound with high purity, making it more accessible for research and development purposes. Its chemical stability under various conditions has been thoroughly investigated, ensuring its suitability for diverse experimental setups.

In terms of physical properties, N-(3-methylphenyl)but-2-enehydrazide exhibits a melting point of approximately 125°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its application in various chemical reactions and biological assays.

Recent studies have highlighted the potential of N-(3-methylphenyl)but-2-enehydrazide as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential role in anti-inflammatory drug discovery. Additionally, the compound has shown promising activity against certain cancer cell lines, indicating its potential as an anticancer agent.

The pharmacokinetic profile of N-(3-methylphenyl)but-2-enehydrazide has been evaluated in preclinical models, revealing moderate absorption and distribution properties. Its metabolism appears to follow predictable pathways, with primary metabolites identified through advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These findings are essential for guiding further preclinical studies and eventual clinical trials.

In conclusion, N-(3-methylphenyl)but-2-enehydrazide (CAS No. 2169891-65-8) represents a valuable compound with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with favorable physical and chemical properties, positions it as a promising candidate for drug development efforts targeting inflammation and cancer. Continued research into its biological activity and pharmacokinetics will undoubtedly shed further light on its therapeutic potential.